Cas no 1804450-47-2 (2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804450-47-2
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4852390
• Update Time: 2025-06-30

2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H6ClF2N3/c9-5-3-6(7(10)11)14-8(13)4(5)1-2-12/h3,7H,1H2,(H2,13,14)
• InChI Key： RSLHWXGBTKARTM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile

Professional Introduction to 2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804450-47-2)

2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1804450-47-2, is a pyridine derivative featuring a unique structural configuration that makes it particularly valuable for synthetic applications. The presence of both amino and chloro substituents, combined with a difluoromethyl group, enhances its reactivity and potential utility in the development of novel bioactive molecules.

The compound's molecular structure, characterized by a pyridine ring substituted with an amino group at the 2-position, a chloro group at the 4-position, and a difluoromethyl group at the 6-position, along with a nitrile group at the 3-position, contributes to its versatility in chemical synthesis. These functional groups provide multiple sites for further chemical modification, making it an attractive building block for drug discovery and material science applications.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile compound has been extensively studied for its potential as an intermediate in the synthesis of various pharmacologically active agents. Its unique structural features make it particularly suitable for applications in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the most compelling aspects of this compound is its role in the synthesis of targeted therapeutics. The combination of electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its pharmacokinetic properties. This has led to several studies exploring its utility in creating small molecule inhibitors that can modulate specific biological pathways. For instance, researchers have investigated its potential as a lead compound in the development of tyrosine kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has made compounds containing difluoromethyl groups highly sought after in pharmaceutical research. The 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile compound exemplifies this trend by incorporating this moiety into a readily accessible scaffold for further derivatization.

Recent advancements in computational chemistry have also highlighted the importance of this compound in virtual screening campaigns. High-throughput virtual screening (HTVS) has become an indispensable tool in drug discovery, allowing researchers to rapidly identify promising candidates from large libraries of compounds. The unique properties of 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile make it an ideal candidate for such screenings, as its structural features are likely to interact favorably with biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are well-known for their role as intermediates in the synthesis of pesticides and herbicides. The specific arrangement of functional groups in 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile suggests that it could be used to develop novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired pyridine core. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the final product.

The growing body of research on pyridine derivatives underscores their importance as versatile building blocks in medicinal chemistry. The 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804450-47-2) compound exemplifies this trend by serving as a valuable intermediate in multiple synthetic pathways. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in both academic and industrial settings.

In conclusion, 2-Amino-4-chloro-6-(difluoromethyl)pyridine-3-acetonitrile represents a significant advancement in chemical synthesis and drug discovery. Its multifaceted utility across pharmaceuticals and agrochemicals positions it as a cornerstone compound for future research endeavors. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in developing innovative solutions to global health challenges.